![molecular formula C9H14N2O2S B3204720 N-(4-aminophenyl)-N-methylethane-1-sulfonamide CAS No. 1040070-45-8](/img/structure/B3204720.png)
N-(4-aminophenyl)-N-methylethane-1-sulfonamide
Overview
Description
N-(4-aminophenyl)-N-methylethane-1-sulfonamide, also known as MESNA, is a synthetic compound that has been widely used in scientific research. It is an organosulfur compound with the molecular formula C6H10N2O2S and is a white crystalline powder that is soluble in water. MESNA is known for its ability to protect cells and tissues from the harmful effects of certain chemotherapeutic agents, making it a valuable tool in cancer research.
Mechanism of Action
The mechanism of action of N-(4-aminophenyl)-N-methylethane-1-sulfonamide involves the formation of a stable adduct between this compound and the toxic metabolites of certain chemotherapeutic agents. This adduct is then excreted from the body, preventing it from causing damage to cells and tissues. This compound also has antioxidant properties, which may contribute to its protective effects.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It is rapidly absorbed and metabolized in the body, with a half-life of approximately one hour. It is excreted primarily in the urine, with up to 90% of a dose being eliminated within 24 hours. This compound has been shown to have minimal toxicity, with no significant adverse effects reported in clinical trials.
Advantages and Limitations for Lab Experiments
N-(4-aminophenyl)-N-methylethane-1-sulfonamide has several advantages for use in laboratory experiments. It is readily available and relatively inexpensive, making it accessible to researchers. It is also stable and has a long shelf life, allowing for easy storage and use. However, this compound is not effective against all chemotherapeutic agents and may not be suitable for all types of research.
Future Directions
There are several potential future directions for research involving N-(4-aminophenyl)-N-methylethane-1-sulfonamide. One area of interest is the development of new cancer treatments that use this compound in combination with other chemotherapeutic agents. Another area of interest is the use of this compound in the treatment of other diseases, such as autoimmune disorders and inflammatory conditions. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in clinical medicine.
Scientific Research Applications
N-(4-aminophenyl)-N-methylethane-1-sulfonamide has been used extensively in scientific research, particularly in the field of oncology. It has been shown to protect against the toxic effects of certain chemotherapeutic agents, such as cyclophosphamide and ifosfamide, by detoxifying their metabolites. This has led to the development of new cancer treatments that use these agents in combination with this compound to reduce their toxicity.
properties
IUPAC Name |
N-(4-aminophenyl)-N-methylethanesulfonamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H14N2O2S/c1-3-14(12,13)11(2)9-6-4-8(10)5-7-9/h4-7H,3,10H2,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ORIHHWFKHNUYDC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCS(=O)(=O)N(C)C1=CC=C(C=C1)N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H14N2O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
214.29 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1040070-45-8 | |
Record name | N-(4-aminophenyl)-N-methylethane-1-sulfonamide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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